Cas no 1210264-75-7 (4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine)

• Product Name: 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine
• CAS No: 1210264-75-7
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 5756188
• PubChem ID: 45540419
• Update Time: 2025-06-08

4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS024514744
• CHEMBL5026379
• (4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(isoxazol-5-yl)methanone
• 1210264-75-7
• F5596-0418
• [4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(1,2-oxazol-5-yl)methanone
• 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine

• Inchi： 1S/C15H14N4O4/c20-15(12-3-6-16-23-12)19-7-4-10(5-8-19)13-17-18-14(22-13)11-2-1-9-21-11/h1-3,6,9-10H,4-5,7-8H2
• InChI Key： DQFWBDMISHFPRJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1C1CCN(C(C2=CC=NO2)=O)CC1

Computed Properties

• Exact Mass: 314.10150494g/mol
• Monoisotopic Mass: 314.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.4Ų

Additional information on 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine

Comprehensive Overview of 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine (CAS No. 1210264-75-7)

The compound 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine (CAS No. 1210264-75-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of furan, 1,3,4-oxadiazole, and piperidine moieties makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a scaffold for designing novel bioactive compounds due to its versatile chemical properties.

One of the key features of this compound is its 1,3,4-oxadiazole ring, which is known for its electron-withdrawing properties and ability to enhance molecular stability. The presence of a furan-2-yl group further contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the piperidine core, a common motif in pharmaceuticals, suggests potential applications in central nervous system (CNS) drug development. This combination of functional groups positions CAS No. 1210264-75-7 as a compound of high interest in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine has surged, driven by their utility in developing new therapeutics. For instance, the 1,3,4-oxadiazole derivatives are frequently investigated for their antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends in drug discovery, where researchers are focusing on multi-target therapies to address complex diseases such as cancer and neurodegenerative disorders. The compound’s structural complexity also makes it a subject of interest in computational chemistry and AI-driven drug design, where predictive modeling can accelerate the identification of its potential applications.

From a synthetic perspective, the preparation of CAS No. 1210264-75-7 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. The incorporation of the 1,2-oxazole-5-carbonyl group adds another layer of complexity, necessitating advanced techniques such as microwave-assisted synthesis or catalytic methods. These methodologies are not only relevant to academic research but also to industrial-scale production, where efficiency and scalability are critical. As such, this compound serves as an excellent case study for optimizing synthetic routes in organic chemistry.

The potential applications of 4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(1,2-oxazole-5-carbonyl)piperidine extend beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and conductive polymers. The furan and oxadiazole rings contribute to its electron-transport capabilities, which are essential for developing next-generation materials. This dual applicability in both life sciences and material science underscores the compound’s versatility and broad appeal.

In conclusion, CAS No. 1210264-75-7 represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its structural features, combined with its potential in drug discovery and material science, make it a compound worth watching in the coming years. As research progresses, we can expect to see more insights into its mechanisms of action and practical applications, further solidifying its place in the scientific community.